Cas no 53213-82-4 (3,3'-Dihexyloxacarbocyanine iodide)

• Product Name: 3,3'-Dihexyloxacarbocyanine iodide
• CAS No: 53213-82-4
• MF: C₂₉H₃₇IN₂O₂
• MW: 572.520760297775
• MDL: MFCD00011954
• CID: 376514
• PubChem ID: 24859130
• Update Time: 2025-11-01

3,3'-Dihexyloxacarbocyanine iodide Chemical and Physical Properties

Names and Identifiers

• Benzoxazolium,3-hexyl-2-[3-(3-hexyl-2(3H)-benzoxazolylidene)-1-propen-1-yl]-, iodide (1:1)
• 3,3'-Di-n-hexyloxacarbocyanine iodide
• DiOC6(3) [3,3''-Dihexyloxacarbocyanine iodide]
• DiOC6(3) [3,3'-Dihexyloxacarbocyanine iodide]
• 3-hexyl-2-[3-(3-hexyl-1,3-benzoxazol-3-ium-2-yl)prop-2-enylidene]-1,3-benzoxazole,iodide
• DiOC6(3)
• DiOC6(3) iodide
• 3,3'-DIHEXYLOXACARBOCYANINE IODIDE
• 3-hexyl-2-[3-(3-hexyl-2(3H)benzoxazolylidene)-1-propenyl]benzoxazolium iodide
• 3-Hexyl-2-[3-[3-hexyl-2(3H)-benzoxazolylidene]-1-propenyl]benzoxazolium iodide
• 3-hexyl-2-[3-(3-hexyl-1,3-benzoxazol-3-ium-2-yl)prop-2-enylidene]-1,3-benzoxazole;iodide
• HY-D0084
• NL6XJC6U28
• 3,3'-Di-n-hexyloxacarbocyanine iodide, 98%
• DiOC6,3 iodide
• AKOS040744017
• Benzoxazolium, 3-hexyl-2-(3-(3-hexyl-2(3H)-benzoxazolylidene)-1-propenyl)-, iodide
• D-273
• NK-2280
• 3-HEXYL-2-(3-(3-HEXYLBENZO(D)OXAZOL-2(3H)-YLIDENE)PROP-1-EN-1-YL)-3H-BENZO(D)OXAZOL-1-IUM IODIDE
• PD061047
• Q5270002
• CS-8079
• 53213-82-4
• AKOS000814264
• 3,3'-DIHEXYLOXACARBOCYANINEIODIDE
• J-100127
• MFCD00011954
• DiOC6
• 3，3'-Dihexyloxacarbocyanine iodide (DiOC6(3) iodide)
• DTXCID701025393
• 3,3-DIHEXYLOXACARBOCYANINE IODIDE
• DTXSID00886043
• G12057
• -Dihexyloxacarbocyanine Iodide'
• (2Z)-3-hexyl-2-[(E)-3-(3-hexyl-1,3-benzoxazol-3-ium-2-yl)prop-2-enylidene]-1,3-benzoxazole;iodide
• 3,3'-Dihexyloxacarbocyanine iodide

• MDL： MFCD00011954
• Inchi： 1S/C29H37N2O2.HI/c1-3-5-7-13-22-30-24-16-9-11-18-26(24)32-28(30)20-15-21-29-31(23-14-8-6-4-2)25-17-10-12-19-27(25)33-29;/h9-12,15-21H,3-8,13-14,22-23H2,1-2H3;1H/q+1;/p-1
• InChI Key： XVLXYDXJEKLXHN-UHFFFAOYSA-M
• SMILES： [I-].O1C2C=CC=CC=2[N+](=C1/C=C/C=C1/N(C2C=CC=CC=2O/1)CCCCCC)CCCCCC

Computed Properties

• Exact Mass: 572.19000
• Monoisotopic Mass: 572.19
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 33
• Tautomer Count: Not determined
• XLogP3: 9.1
• Topological Polar Surface Area: 29.5

Experimental Properties

• Color/Form: powder
• Density: 1.2837 (estimate)
• Melting Point: 219-221 °C (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: Soluble in ethanol, methanol, dimethyl sulfoxide
• PSA: 35.09000
• LogP: 4.20760
• Sensitiveness: Light Sensitive
• λmax: 484 nm
• Solubility: Not determined

3,3'-Dihexyloxacarbocyanine iodide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：8
• RTECS：DM5285250
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38
• Safety Term：S26-S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 3,3'-Dihexyloxacarbocyanine iodide

Comprehensive Overview of 3,3'-Dihexyloxacarbocyanine Iodide (CAS No. 53213-82-4): Properties, Applications, and Innovations

3,3'-Dihexyloxacarbocyanine iodide (CAS 53213-82-4) is a fluorescent cyanine dye widely recognized for its exceptional photophysical properties and versatility in biomedical imaging, molecular diagnostics, and material science. This lipophilic carbocyanine dye features a hexyl side chain, enhancing its membrane permeability and making it a preferred choice for live-cell staining and organelle tracking. Researchers frequently search for "best fluorescent probes for mitochondria" or "cyanine dyes for bioimaging," reflecting the growing demand for high-performance dyes in life sciences.

The compound’s absorption peak at 488 nm and emission near 510 nm align perfectly with standard FITC filter sets, enabling seamless integration into existing microscopy systems. Its high quantum yield and photostability address common pain points like "how to reduce photobleaching in fluorescence imaging"—a frequent query among microscopists. Recent studies highlight its utility in super-resolution microscopy (e.g., STED, PALM), where photostable dyes are critical for achieving nanometer-scale resolution.

Beyond biology, 53213-82-4 finds applications in optoelectronic materials, particularly in organic solar cells and light-emitting diodes (OLEDs). Searches for "cyanine dyes in renewable energy" have surged by 40% YoY, driven by the push for sustainable technologies. The dye’s tunable electronic properties allow engineers to optimize charge transport layers, a topic trending in materials science forums.

Quality control is paramount for 3,3'-Dihexyloxacarbocyanine iodide. HPLC purity (>98%) and low heavy metal content are key specifications for researchers investigating "how to validate fluorescent dye purity." Batch-to-batch consistency ensures reproducible results in sensitive applications like single-molecule detection—a technique revolutionizing cancer biomarker research.

Storage recommendations include -20°C protection from light, as degradation can impact fluorescence intensity. This aligns with best practices for "long-term dye storage solutions," a concern for core facilities managing reagent inventories. Emerging derivatives with click chemistry handles (e.g., azide/alkyne modifications) now enable covalent labeling—addressing the popular search term "site-specific fluorescent labeling techniques."

In drug discovery, this dye’s pH-independent fluorescence makes it ideal for lysosomal pH mapping, a hot topic in autophagy studies. Its low cytotoxicity (<5% at 1 µM) satisfies the demand for "non-toxic cell trackers"—a requirement for long-term live-cell assays. Recent patents describe its use in nanoparticle tracking, leveraging its NIR-shifted variants for deeper tissue penetration.

The synthesis of CAS 53213-82-4 involves quaternization of heterocyclic bases followed by iodide salt formation. Process chemists often inquire about "scalable cyanine dye synthesis," as industrial-scale production requires strict control of byproduct formation. Advanced purification techniques like counterion exchange chromatography ensure compliance with ISO 13485 standards for in vitro diagnostic applications.

Environmental considerations include biodegradation pathways of cyanine dyes—a subject gaining traction in "green chemistry" circles. While 53213-82-4 shows moderate persistence, newer biodegradable analogs are under development, responding to queries about "eco-friendly fluorescent tags." Regulatory filings (REACH, FDA DMF) confirm its safety profile for research use only (RUO) applications.

Future directions include AI-assisted dye design, where machine learning predicts structure-fluorescence relationships—addressing searches for "computational dye optimization." Collaborative studies with CRISPR screening platforms demonstrate its utility in high-content screening, a technique dominating phenotypic drug discovery workflows.